4-(Difluorochloromethoxy)benzoic acid
Overview
Description
4-(Difluorochloromethoxy)benzoic acid, also known as DFCMA, is a chemical compound that has gained attention in the scientific community for its potential applications in drug discovery and development. DFCMA is a fluorinated derivative of benzoic acid, which is a common building block in organic chemistry. In
Scientific Research Applications
Role in Gut Function Regulation
Benzoic acid derivatives, recognized for their antibacterial and antifungal properties, are widely used as preservatives in food and feeds. Research has shown that these compounds can influence gut health by regulating enzyme activity, immunity, and microbiota, though excessive administration may damage gut health (Mao et al., 2019). This suggests potential research applications of 4-(Difluorochloromethoxy)benzoic acid in studying gut physiology and the impact of synthetic preservatives on digestive health.
Environmental Degradation and Stability
Studies on the degradation and stability of nitisinone, a compound with structural similarities to benzoic acid derivatives, highlight the importance of understanding how such chemicals break down in various conditions (Barchańska et al., 2019). Research into the environmental stability of this compound could provide insights into its persistence and potential environmental impact, guiding its safe use and disposal.
Toxicology and Environmental Impact
The toxicological profile and environmental impact of herbicides, including those structurally related to benzoic acid derivatives, are critical areas of study. Reviews and studies of compounds like 2,4-D highlight the need for comprehensive assessments of chemical pollutants, their behavior in ecosystems, and their effects on non-target species (Zuanazzi et al., 2020). Research on this compound could explore its environmental fate and potential as a pollutant, contributing to safer chemical management practices.
Potential for Advanced Oxidation Processes
The role of benzoic acid and its derivatives in advanced oxidation processes (AOPs) for treating recalcitrant compounds in water highlights another area of application (Qutob et al., 2022). Research into the efficacy of this compound in AOPs could open up new avenues for water treatment technologies, especially in the removal of hazardous substances from the environment.
Mechanism of Action
Target of Action
The primary target of 4-(Difluorochloromethoxy)benzoic acid is the Transforming Growth Factor-β1 (TGF-β1) induced epithelial–mesenchymal transformation (EMT) of type 2 lung epithelial cells . EMT plays a key role in the pathogenesis of pulmonary fibrosis .
Mode of Action
The compound interacts with its targets by inhibiting the expression of proteins such as α-SMA, vimentin, and collagen Ⅰ, and increasing the expression of E-cadherin . This results in the attenuation of TGF-β1-induced EMT in A549 cells .
Biochemical Pathways
The affected pathway is the TGF-β1/Smad pathway. The compound significantly reduces Smad2/3 phosphorylation levels , which are key components of the TGF-β1 signaling pathway.
Pharmacokinetics
It’s known that benzoic acid derivatives are generally well absorbed and can undergo extensive metabolism, often involving conjugation reactions .
Result of Action
The compound’s action results in the attenuation of TGF-β1-induced EMT in A549 cells and bleomycin-induced pulmonary fibrosis in rats . This includes improving lung function, reducing lung inflammation and fibrosis, reducing collagen deposition, and reducing the expression of E-cadherin .
Biochemical Analysis
Biochemical Properties
It is known that benzoic acid derivatives can interact with various enzymes, proteins, and other biomolecules
Molecular Mechanism
It is possible that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
4-[chloro(difluoro)methoxy]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClF2O3/c9-8(10,11)14-6-3-1-5(2-4-6)7(12)13/h1-4H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKEUDNOXARFUQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)OC(F)(F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClF2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80366292 |
Source
|
| Record name | 4-[Chloro(difluoro)methoxy]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80366292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
147992-34-5 |
Source
|
| Record name | 4-[Chloro(difluoro)methoxy]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80366292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(chlorodifluoromethoxy)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Methoxybenzo[d]isoxazol-3-amine](/img/structure/B123423.png)
